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Compound of Interest

Compound Name: 5,5'-Methylenedisalicylic acid

Cat. No.: B7784154 Get Quote

An In-depth Technical Guide to 5,5'-
Methylenedisalicylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5,5'-Methylenedisalicylic acid, a versatile

organic compound with significant applications in the pharmaceutical and materials science

sectors. As a Senior Application Scientist, this document synthesizes key technical data with

practical insights to support your research and development endeavors.

Core Identification and Chemical Profile
5,5'-Methylenedisalicylic acid is an organic compound characterized by two salicylic acid

units linked by a methylene bridge.[1] This structure confers both acidic and phenolic

properties, making it a valuable intermediate in various synthetic pathways.[1]

Table 1: Chemical Identifiers and Properties
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Identifier Value Source(s)

CAS Number 122-25-8 [1][2][3][4][5]

Molecular Formula C15H12O6 [2][4][6][7]

Molecular Weight 288.26 g/mol [2][4][7]

IUPAC Name

5-[(3-carboxy-4-

hydroxyphenyl)methyl]-2-

hydroxybenzoic acid

[2][6][7]

Synonyms

5,5'-Methylenebis(2-

hydroxybenzoic acid),

Methylenebis(salicylic acid),

3,3'-Dicarboxy-4,4'-

dihydroxydiphenylmethane

[1][2][5][7]

Appearance
Cream to off-white crystalline

powder
[1][6][8]

Melting Point 232-242 °C [6][8][9]

Solubility

Freely soluble in methanol,

ethanol, ether, acetone, and

glacial acetic acid. Very slightly

soluble in hot water and

practically insoluble in

benzene, chloroform, and

petroleum ether.

[1][4]

Molecular Structure:
The structural arrangement of 5,5'-Methylenedisalicylic acid is fundamental to its chemical

reactivity and utility.

Caption: Molecular Structure of 5,5'-Methylenedisalicylic acid.
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The classical synthesis of 5,5'-Methylenedisalicylic acid involves the reaction of salicylic acid

with formaldehyde in the presence of a strong acid catalyst, such as sulfuric acid.[4] This

electrophilic substitution reaction forms the methylene bridge between two salicylic acid

molecules.

Reaction Workflow:

2x Salicylic Acid

Reaction Vessel
(Controlled Temperature)Formaldehyde

H2SO4 (catalyst)

5,5'-Methylenedisalicylic Acid Purification
(Crystallization) Pure Product

Click to download full resolution via product page

Caption: General synthesis workflow for 5,5'-Methylenedisalicylic acid.

Experimental Protocol Insight: The control of reaction temperature is critical to prevent the

formation of undesired byproducts and to ensure a high yield of the target compound.

Purification is typically achieved through recrystallization from a suitable solvent mixture, such

as acetone-benzene or chloroform-methanol, to obtain wedge-like crystals.[4][8][10]

Applications in Research and Drug Development
5,5'-Methylenedisalicylic acid serves as a crucial intermediate in the synthesis of more

complex pharmaceutical compounds.[3] Its bifunctional nature, possessing both carboxylic acid

and hydroxyl groups, allows for a variety of chemical modifications.

Building Block for Complex Molecules: Its structure is a foundational component for creating

larger, more intricate molecules essential in drug development.[3]

Formation of Metal Complexes: The presence of chelating groups enables the formation of

complexes with various metal ions, a property that can be exploited in the design of novel

therapeutic agents and materials.[1]
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Antioxidant Properties: The phenolic hydroxyl groups impart antioxidant capabilities, which is

an area of interest for potential therapeutic applications.[1]

Derivative Synthesis: It is a precursor for derivatives such as Bacitracin

Methylenedisalicylate, an antibiotic.[4] It is also used in the synthesis of Aurintricarboxylic

acid.[8]

Analytical Methodologies
The analysis and quality control of 5,5'-Methylenedisalicylic acid are essential for its

application in regulated industries. High-Performance Liquid Chromatography (HPLC) is a

commonly employed technique.

Table 2: HPLC Method Parameters

Parameter Condition Rationale

Technique Reverse Phase (RP) HPLC

Suitable for the separation of

moderately polar organic

compounds.

Mobile Phase
Acetonitrile, Water, and

Phosphoric Acid

A standard mobile phase for

RP-HPLC providing good peak

shape and resolution. For

Mass Spectrometry (MS)

compatibility, formic acid

should be used instead of

phosphoric acid.[5]

Column Newcrom R1 or C18

These stationary phases offer

good retention and separation

for this analyte.[5]

Detection UV Absorbance

The aromatic rings in the

molecule provide strong UV

absorbance for sensitive

detection. A maximum

absorbance is noted at 312 nm

in ethanol.[8][10]
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This HPLC method is scalable and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic studies.[5]

Safety and Handling
Proper handling of 5,5'-Methylenedisalicylic acid is crucial to ensure laboratory safety. The

following information is summarized from available Safety Data Sheets (SDS).

Key Safety Precautions:

Eye Contact: Causes serious eye irritation.[7][11] In case of contact, rinse cautiously with

water for several minutes.[11][12]

Skin Contact: May cause skin irritation.[1][11] Wash with plenty of soap and water after

handling.[12]

Inhalation: Avoid dust formation and inhalation.[12][13] Move to fresh air if inhaled.[12]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and

appropriate clothing to prevent skin exposure.[11][13]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[12]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[14]

Hazard Identification:
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5,5'-Methylenedisalicylic acid

CAS: 122-25-8
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Caption: Key hazard information and safety precautions.

Conclusion
5,5'-Methylenedisalicylic acid is a compound of significant interest due to its established role

as a versatile chemical intermediate. Its well-defined synthesis, clear analytical protocols, and

diverse applications in pharmaceuticals and beyond underscore its importance in scientific

research and development. A thorough understanding of its chemical properties and adherence

to safety guidelines are paramount for its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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